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Compound of Interest

Compound Name: Methyl 2-methyl-6-nitrobenzoate

Cat. No.: B042663 Get Quote

An In-depth Technical Guide to Methyl 2-methyl-
6-nitrobenzoate
This technical guide provides a comprehensive overview of Methyl 2-methyl-6-nitrobenzoate,

including its chemical identity, physicochemical properties, and relevant experimental protocols.

The information is intended for researchers, scientists, and professionals involved in drug

development and organic synthesis.

Chemical Identity and Structure
Methyl 2-methyl-6-nitrobenzoate is an organic compound belonging to the benzoate ester

class. Its structure consists of a benzene ring substituted with a methyl group, a nitro group,

and a methyl ester group at positions 2, 6, and 1 respectively.

IUPAC Name: methyl 2-methyl-6-nitrobenzoate[1]

Structural Formula:

Physicochemical and Spectroscopic Data
The following tables summarize the key quantitative data for Methyl 2-methyl-6-
nitrobenzoate.

Table 1: Chemical Identifiers and Properties
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Identifier Value Reference

IUPAC Name
methyl 2-methyl-6-

nitrobenzoate
[1]

Molecular Formula C9H9NO4 [1]

Molecular Weight 195.17 g/mol [1]

CAS Number 61940-22-5 [1]

Canonical SMILES
CC1=C(C(=CC=C1)--INVALID-

LINK--[O-])C(=O)OC
[1]

InChI Key
XPVBLOOMFDNJTH-

UHFFFAOYSA-N
[1]

Table 2: Computed Properties

Property Value Reference

XLogP3 1.1 [1]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
4 [2]

Rotatable Bond Count 2 [2]

Exact Mass 195.05315777 Da [1]

Topological Polar Surface Area 72.1 Å² [1]

Heavy Atom Count 14

Table 3: Spectroscopic Information
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Spectrum Type Details Reference

GC-MS NIST Number: 128940 [1]

IR Spectra

Vapor Phase IR Spectra

available from John Wiley &

Sons, Inc.

[1]

Experimental Protocols
While a direct synthesis protocol for Methyl 2-methyl-6-nitrobenzoate was not found, a

detailed method for the synthesis of its precursor, 2-methyl-6-nitrobenzoic acid, is available.

This acid can be subsequently esterified to yield the target compound.

Synthesis of 2-methyl-6-nitrobenzoic acid via Oxidation of 3-nitro-o-xylene

This protocol is adapted from a patented method for the co-production of 2-methyl-6-

nitrobenzoic acid and 3-nitro-2-methylbenzoic acid.[3][4]

Materials:

3-nitro-o-xylene

Dilute nitric acid (10-35% mass concentration)

Oxygen (oxidant)

Organic solvent (for extraction)

Acid (for pH adjustment)

Alkali (for pH adjustment)

Alcohol solvent (for esterification)

Equipment:

Oxidation reaction kettle
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Mechanical stirrer

Heating and cooling system

Filtration apparatus

Distillation apparatus

pH meter

Procedure:

Oxidation:

Charge the oxidation reaction kettle with 3-nitro-o-xylene and dilute nitric acid.

Raise the temperature to 120-150 °C and pressurize the kettle with oxygen to 1.5-4.0

MPa.

Maintain the reaction with stirring for 6-18 hours.[3]

Isolation of Crude Product:

After the reaction is complete, cool the reaction mixture to 10-30 °C.[3]

Discharge the oxidation reaction liquid and filter to obtain the crude product, which is a

mixture of acids.

Esterification:

Wash the crude product with water.

Add an alcohol solvent and an acid catalyst to perform esterification.

After the reaction, distill off the solvent to obtain a concentrated solution of the esterified

products.

Separation:
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Add an alkali to the esterified concentrate to adjust the pH, leading to the saponification of

the esters back to their corresponding carboxylate salts.

This allows for the separation of 2-methyl-6-nitrobenzoic acid from 3-nitro-2-

methylbenzoate through subsequent extraction and pH adjustment steps.[3]

Final Isolation:

Extract the aqueous layer containing the desired product with an organic solvent.

Adjust the pH of the aqueous layer with acid to precipitate the 2-methyl-6-nitrobenzoic

acid.

Filter the solid and dry to obtain the pure acid.

Subsequent Esterification to Methyl 2-methyl-6-nitrobenzoate: The obtained 2-methyl-6-

nitrobenzoic acid can be converted to Methyl 2-methyl-6-nitrobenzoate using standard

esterification methods, such as Fischer esterification (refluxing the carboxylic acid with

methanol in the presence of a strong acid catalyst like sulfuric acid).

Visualization of Synthesis Pathway
The following diagram illustrates the logical workflow for the synthesis of 2-methyl-6-

nitrobenzoic acid, a key precursor to the target molecule.

Start Materials

3-nitro-o-xylene
Dilute Nitric Acid Oxidation Reaction

O2, 120-150°C
1.5-4.0 MPa Crude Product

(Acid Mixture)
Cooling & Filtration EsterificationAlcohol, Acid Catalyst Esterified Concentrate Separation

(pH Adjustment & Extraction) 2-methyl-6-nitrobenzoic acid Fischer Esterification
(with Methanol) Methyl 2-methyl-6-nitrobenzoate
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Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 2-methyl-6-nitrobenzoate precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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